Cas no 885950-68-5 (2-(4-Methylpiperazinyl)-1-phenylethylmethylamine)
885950-68-5 structure
Product Name:2-(4-Methylpiperazinyl)-1-phenylethylmethylamine
CAS No:885950-68-5
MF:C14H23N3
MW:233.352523088455
MDL:MFCD01862535
CID:69309
PubChem ID:3776972
Update Time:2025-04-18
2-(4-Methylpiperazinyl)-1-phenylethylmethylamine Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-2-(4-methylpiperazin-1-yl)-1-phenylethanamine
- [2-(4-METHYLPIPERAZINYL)-1-PHENYLETHYL]METHYLAMINE
- N-Methyl-2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine
- 885950-68-5
- MFCD01862535
- A851403
- SCHEMBL1541502
- DTXSID301008250
- AKOS005946728
- AS-45634
- N,4-Dimethyl-a-phenyl-1-piperazineethanamine 3HCl
- methyl[2-(4-methylpiperazin-1-yl)-1-phenylethyl]amine
- CS-0172461
- AR3548
- [2-(4-methylpiperazinyl)-1-phenylethyl]methylamine, AldrichCPR
- FT-0747905
- N-methyl-2-(4-methylpiperazin-1-yl)-1-phenylethanamine;[2-(4-METHYLPIPERAZINYL)-1-PHENYLETHYL]METHYLAMINE
- DB-078007
- 2-(4-Methylpiperazinyl)-1-phenylethylmethylamine
-
- MDL： MFCD01862535
- Inchi： 1S/C14H23N3/c1-15-14(13-6-4-3-5-7-13)12-17-10-8-16(2)9-11-17/h3-7,14-15H,8-12H2,1-2H3
- InChI Key： KFLLDKIXAMGZLH-UHFFFAOYSA-N
- SMILES： N1(CC(C2C=CC=CC=2)NC)CCN(C)CC1
Computed Properties
- Exact Mass: 233.18900
- Monoisotopic Mass: 233.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Color/Form: Liquid
- PSA: 18.51000
- LogP: 1.46120
2-(4-Methylpiperazinyl)-1-phenylethylmethylamine Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P280;P301+P312+P330;P304+P340+P312;P305+P351+P338;P337+P313
- Storage Condition：2-8 °C
2-(4-Methylpiperazinyl)-1-phenylethylmethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR3548-0.25/G |
[2-(4-METHYLPIPERAZINYL)-1-PHENYLETHYL]METHYLAMINE |
885950-68-5 | 95% | 0.25g |
$247 | 2023-09-15 | |
| AstaTech | AR3548-1/G |
[2-(4-METHYLPIPERAZINYL)-1-PHENYLETHYL]METHYLAMINE |
885950-68-5 | 95% | 1g |
$677 | 2023-09-15 | |
| AstaTech | AR3548-5/G |
[2-(4-METHYLPIPERAZINYL)-1-PHENYLETHYL]METHYLAMINE |
885950-68-5 | 95% | 5g |
$1897 | 2023-09-15 | |
| Chemenu | CM169883-1g |
N-methyl-2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine |
885950-68-5 | 97% | 1g |
$451 | 2021-08-05 | |
| Chemenu | CM169883-5g |
N-methyl-2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine |
885950-68-5 | 97% | 5g |
$1578 | 2021-08-05 | |
| TRC | M726208-10mg |
[2-(4-Methylpiperazinyl)-1-phenylethyl]methylamine |
885950-68-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M726208-50mg |
[2-(4-Methylpiperazinyl)-1-phenylethyl]methylamine |
885950-68-5 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M726208-100mg |
[2-(4-Methylpiperazinyl)-1-phenylethyl]methylamine |
885950-68-5 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM169883-1g |
N-methyl-2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine |
885950-68-5 | 97% | 1g |
$*** | 2023-05-29 | |
| abcr | AB234728-250 mg |
[2-(4-Methylpiperazinyl)-1-phenylethyl]methylamine |
885950-68-5 | 250mg |
€381.60 | 2023-04-27 |
2-(4-Methylpiperazinyl)-1-phenylethylmethylamine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
885950-68-5 (2-(4-Methylpiperazinyl)-1-phenylethylmethylamine) Related Products
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- 115609-00-2(1,4-Diazabicyclo[2.2.2]octane,2-phenyl-)
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